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Compound of Interest

Compound Name: PIPES disodium

Cat. No.: B1211867 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview of PIPES (piperazine-N,N'-bis(2-

ethanesulfonic acid)) disodium buffer, including its properties, applications, and a detailed

protocol for its preparation.

PIPES is a zwitterionic buffer developed by Good and his colleagues, valued for its pKa near

physiological pH, minimal metal ion binding, and suitability for a variety of biological and

biochemical applications.[1][2] The disodium salt form offers the advantage of high water

solubility, simplifying the buffer preparation process.[3]

Key Properties of PIPES Buffer
PIPES is widely used for its ability to maintain a stable pH in the range of 6.1 to 7.5.[1][4][5] Its

pKa of approximately 6.76 at 25°C makes it an excellent choice for many cell culture and

enzyme assay systems that require a physiological pH.[1][6] Unlike some other buffers, PIPES

does not form significant complexes with most metal ions, making it suitable for use in systems

where metal ion concentration is critical.[2]

Common Applications
PIPES buffer is a versatile tool in the laboratory and is utilized in a wide range of applications,

including:
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Cell Culture: It is frequently used as a buffering agent in cell culture media to maintain stable

pH conditions, which is crucial for cell viability and growth.[5][7][8][9]

Protein Purification and Enzyme Assays: Its stable pH range and low metal-binding capacity

make it an ideal buffer for protein purification protocols and enzyme kinetics studies.[2][4][5]

[7]

Chromatography and Electrophoresis: PIPES is employed as a component of running buffers

in various chromatographic techniques and in polyacrylamide gel electrophoresis (PAGE).[5]

[7][8]

Electron Microscopy: It has been documented to be effective in fixation procedures for

electron microscopy, helping to preserve the ultrastructure of biological specimens.[1][2][5]

Quantitative Data Summary
The following tables summarize the key quantitative data for PIPES disodium salt and the

resulting buffer solution.

Table 1: Properties of PIPES Disodium Salt

Property Value Source

Molecular Formula C₈H₁₆N₂Na₂O₆S₂ [3]

Molecular Weight 346.33 g/mol [3]

Appearance White powder [1]

pKa (25°C) 6.76 [1][6]

Effective pH Range 6.1 - 7.5 [1][4][10]

Table 2: Recommended Storage Conditions
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Form Temperature Conditions Shelf Life Source

Powder

(unopened)

Room

Temperature

Dry, protected

from light
1-3 years [11][12]

Stock Solution

(1M)
4°C or 2-8°C Sterile filtered

1 month after

opening
[13][14]

Stock Solution

(1M)
-20°C or -80°C Aliquoted 1-2 years [15]

Experimental Protocol: Preparation of 1 M PIPES
Disodium Buffer Stock Solution
This protocol details the steps to prepare a 1 M stock solution of PIPES buffer using PIPES
disodium salt.

Materials and Reagents:
PIPES disodium salt (MW: 346.33 g/mol )

High-purity, deionized water (dH₂O)

1 M Hydrochloric acid (HCl)

1 M Sodium hydroxide (NaOH) - for pH adjustment if needed

Beaker or flask

Magnetic stirrer and stir bar

Calibrated pH meter

Graduated cylinder

0.22 µm sterile filter unit

Sterile storage bottles
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Procedure:
Weighing the PIPES Disodium Salt: To prepare 1 liter of a 1 M PIPES buffer solution,

accurately weigh out 346.33 g of PIPES disodium salt.

Dissolving the Salt: Add the weighed PIPES disodium salt to a beaker containing

approximately 800 mL of dH₂O. Place the beaker on a magnetic stirrer and stir until the

powder is completely dissolved. PIPES disodium salt is highly soluble in water.[3]

pH Adjustment:

Once the salt is fully dissolved, place the calibrated pH meter electrode into the solution.

The initial pH of the solution will be slightly alkaline.

Slowly add 1 M HCl dropwise while continuously stirring to lower the pH to your desired

value (e.g., 7.0).

If the pH drops below the target, you can adjust it back by adding a few drops of 1 M

NaOH.

Allow the solution to equilibrate before taking the final pH reading.

Final Volume Adjustment: Once the desired pH is achieved, transfer the solution to a 1 L

graduated cylinder. Add dH₂O to bring the final volume to exactly 1 liter.

Sterilization: For applications requiring sterile conditions, such as cell culture, filter the buffer

solution through a 0.22 µm sterile filter unit into a sterile storage bottle.

Storage: Label the bottle clearly with the buffer name, concentration, pH, and preparation

date. Store the solution at 4°C for short-term use or in aliquots at -20°C for long-term

storage.[13][14][15]

Visualizations
Experimental Workflow for PIPES Disodium Buffer
Preparation
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Preparation Steps

Inputs & Reagents

Output

1. Weigh PIPES Disodium Salt

2. Dissolve in ~800 mL dH2O

3. Adjust pH with 1 M HCl

4. Adjust Final Volume to 1 L

5. Sterile Filter (0.22 µm)

6. Store Appropriately

1 M PIPES Buffer Stock Solution

PIPES Disodium Salt Powder High-Purity Water 1 M HCl

Click to download full resolution via product page

Caption: Workflow for preparing a 1 M PIPES disodium buffer stock solution.
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Logical Relationship of PIPES Buffer Properties

Chemical Properties

Advantages in Research

Common Applications

pKa ≈ 6.8

Effective Buffering at
Physiological pH (6.1-7.5)

Zwitterionic Nature

Minimal Interference with
Biological Systems

High Water Solubility
(Disodium Salt)

Simplified Buffer Preparation

Low Metal Ion Binding

Cell Culture Enzyme AssaysChromatography Electron Microscopy

Click to download full resolution via product page

Caption: Key properties of PIPES buffer and their relevance to its applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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